Cas no 6335-18-8 ( )

• Product Name: &nbsp
• CAS No: 6335-18-8
• MF: C₉H₉IO₄
• MW: 308.069835424423
• CID: 959877
• PubChem ID: 230458
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-iodo-3,4-dimethoxybenzoic acid
• 2-iodo-3,4-dimethoxy-benzoic acid
• 2-Jod-3,4-dimethoxy-benzoesaeure
• 3,4-Dimethoxy-2-iodobenzoic acid
• AC1L5JK8
• AC1Q4PD2
• AG-K-98294
• AR-1E2823
• CTK5B8762
• NSC25375
• SureCN3780281
• NSC-25375
• 6335-18-8
• DTXSID10282299
• SCHEMBL3780281
• PWELJXSZVWUHIB-UHFFFAOYSA-N
• 2-iodo-3,4-dimethoxybenzoicacid
•  

• Inchi： 1S/C9H9IO4/c1-13-6-4-3-5(9(11)12)7(10)8(6)14-2/h3-4H,1-2H3,(H,11,12)
• InChI Key： PWELJXSZVWUHIB-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)O)C=CC(=C1OC)OC

Computed Properties

• Exact Mass: 307.95407
• Monoisotopic Mass: 307.95456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76
• LogP: 2.00660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives